Cas no 2171310-79-3 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid
• CAS No: 2171310-79-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6143102
• PubChem ID: 165960827
• Update Time: 2025-06-11

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid
• 2171310-79-3
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxybutanoic acid
• EN300-1581439

• Inchi： 1S/C26H32N2O6/c1-3-8-17(13-24(29)27-15-18(33-2)14-25(30)31)28-26(32)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17-,18?/m0/s1
• InChI Key： OTXDWIXKUFUYQV-ZENAZSQFSA-N
• SMILES： O(C(N[C@H](CC(NCC(CC(=O)O)OC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid

Introduction to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid and Its Significance in Modern Chemical Biology

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid, identified by its CAS number 2171310-79-3, represents a sophisticated molecular entity with profound implications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular recognition. The presence of multiple functional groups, including an amino acid derivative and a fluorenylmethoxycarbonyl (Fmoc) moiety, underscores its versatility and utility in synthetic chemistry and bioconjugation strategies.

The structural composition of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid is meticulously designed to facilitate interactions with biological targets. The stereochemical configuration at the 3S position contributes to its specificity, enabling precise binding to proteins and enzymes. This feature is particularly crucial in the development of enzyme inhibitors and peptidomimetics, where high selectivity is paramount. The Fmoc group, a widely used protecting group in peptide synthesis, further enhances the compound's utility in constructing complex biomolecules.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid with biological targets at an unprecedented level of detail. These studies have revealed that the compound exhibits promising binding affinities with certain enzymes implicated in metabolic pathways relevant to human health. For instance, preliminary computational analyses suggest that it may interact with protein kinases, modulating their activity through competitive inhibition. Such interactions are of great interest in the context of developing therapeutic agents for diseases like cancer and inflammatory disorders.

The fluorenylmethoxycarbonyl moiety in 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid not only serves as a protecting group but also contributes to the compound's photophysical properties. Fluorene derivatives are known for their fluorescence characteristics, which can be exploited in various applications, including bioimaging and fluorescent probes. This dual functionality makes the compound a valuable tool for researchers studying protein-protein interactions and cellular processes. The ability to track such interactions in real-time using fluorescently labeled derivatives could revolutionize drug discovery by providing insights into the dynamics of biological pathways.

Experimental validation of these computational predictions has been ongoing, with several research groups reporting encouraging results. In vitro assays have demonstrated that 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid can indeed inhibit the activity of specific enzymes with high selectivity. These findings are supported by X-ray crystallographic studies that have elucidated the binding conformation of the compound with its target enzyme. The structural insights gained from these studies are being used to design next-generation analogs with improved potency and selectivity.

The development of novel synthetic methodologies has also played a pivotal role in expanding the utility of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid. Recent innovations in solid-phase peptide synthesis (SPPS) have allowed for the efficient construction of complex peptidomimetics incorporating this moiety. These advancements have not only streamlined the synthesis process but also enabled the production of larger libraries of derivatives for high-throughput screening. Such libraries are essential for identifying lead compounds that can be further optimized through structure-based drug design.

The impact of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid extends beyond academic research; it holds significant promise for therapeutic applications. Given its ability to modulate enzyme activity and its favorable pharmacokinetic properties, this compound is being explored as a potential lead for treating various diseases. Preclinical studies are underway to evaluate its efficacy and safety profile, with initial results showing encouraging signs of therapeutic potential. These studies are critical for advancing the compound from a laboratory curiosity to a viable candidate for clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development pipeline for compounds like 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid. Predictive models based on large datasets of biological activities have been instrumental in identifying optimal analogs with enhanced properties. By leveraging these computational tools, researchers can rapidly screen vast chemical spaces, pinpointing promising candidates that might otherwise remain undiscovered through traditional experimental approaches. This synergy between experimental chemistry and computational biology is poised to transform how new drugs are discovered and developed.

Future directions for research on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid include exploring its potential as a tool for probing biological mechanisms at a systems level. By combining it with advanced imaging techniques and multiomic analyses, researchers aim to gain deeper insights into complex disease pathways. Such interdisciplinary approaches could uncover novel therapeutic targets and strategies that were previously inaccessible. The compound's multifaceted nature makes it an ideal candidate for these explorations, offering both structural diversity and functional versatility.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)hexanamido}- 1\ ^{ \prime \prime } \ -methoxybutanoic acid (CAS no 2171310^{\prime \prime } -79^{\prime \prime } - 1\ ^{ \prime \prime }) represents a remarkable achievement in synthetic chemistry and chemical biology. Its intricate structure, functional diversity, and promising biological activities position it as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to unravel its full potential, this compound is likely to play an increasingly important role in shaping the future of medicine.